Cas no 2195816-08-9 (3-(cyclobutylmethoxy)-1-methyl-1,2-dihydropyrazin-2-one)

• Product Name: 3-(cyclobutylmethoxy)-1-methyl-1,2-dihydropyrazin-2-one
• CAS No: 2195816-08-9
• MF: C₁₀H₁₄N₂O₂
• MW: 194.230362415314
• CID: 5325927
• Update Time: 2025-05-24

3-(cyclobutylmethoxy)-1-methyl-1,2-dihydropyrazin-2-one Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Pyrazinone, 3-(cyclobutylmethoxy)-1-methyl-
• 3-(cyclobutylmethoxy)-1-methyl-1,2-dihydropyrazin-2-one

• Inchi： 1S/C10H14N2O2/c1-12-6-5-11-9(10(12)13)14-7-8-3-2-4-8/h5-6,8H,2-4,7H2,1H3
• InChI Key： OWWZVCKYFNHIKZ-UHFFFAOYSA-N
• SMILES： C1(=O)N(C)C=CN=C1OCC1CCC1

Additional information on 3-(cyclobutylmethoxy)-1-methyl-1,2-dihydropyrazin-2-one

Exploring the Potential of 3-(cyclobutylmethoxy)-1-methyl-1,2-dihydropyrazin-2-one (CAS No. 2195816-08-9) in Modern Research

In the ever-evolving landscape of pharmaceutical and chemical research, 3-(cyclobutylmethoxy)-1-methyl-1,2-dihydropyrazin-2-one (CAS No. 2195816-08-9) has emerged as a compound of significant interest. This unique molecule, characterized by its cyclobutylmethoxy and dihydropyrazin-2-one structural motifs, offers a promising scaffold for drug discovery and development. Researchers are increasingly focusing on its potential applications in addressing unmet medical needs, particularly in the fields of central nervous system (CNS) disorders and inflammatory diseases.

The compound's molecular structure is a key factor driving its appeal. The presence of a cyclobutyl ring, known for its conformational rigidity, may enhance binding affinity to specific biological targets. Meanwhile, the dihydropyrazin-2-one core is a privileged structure in medicinal chemistry, often associated with bioactivity and drug-like properties. This combination makes 3-(cyclobutylmethoxy)-1-methyl-1,2-dihydropyrazin-2-one a compelling candidate for further investigation.

Recent trends in AI-driven drug discovery have highlighted the importance of novel chemical entities like this compound. Computational models suggest that its pharmacokinetic profile may be favorable, with potential for good oral bioavailability and blood-brain barrier penetration. These characteristics are particularly relevant given current research priorities in neurodegenerative diseases and mental health therapeutics, areas where patients and healthcare providers are actively seeking innovative solutions.

The synthesis of 3-(cyclobutylmethoxy)-1-methyl-1,2-dihydropyrazin-2-one presents interesting challenges and opportunities for process chemistry optimization. Researchers are exploring efficient routes that maintain high yield and purity while minimizing environmental impact - a growing concern in green chemistry initiatives. The compound's scalability potential makes it attractive for industrial applications, aligning with the pharmaceutical sector's focus on sustainable manufacturing practices.

From a mechanistic perspective, preliminary studies suggest that this compound may interact with various enzyme systems and receptor targets. While exact mechanisms are still under investigation, the scientific community is particularly interested in its potential modulatory effects on specific signaling pathways. This aligns with current therapeutic strategies that emphasize pathway-targeted interventions rather than single-target approaches.

The intellectual property landscape surrounding 2195816-08-9 is also worth noting. As pharmaceutical companies and research institutions increasingly value novel chemical entities, compounds with unique structures like this one are becoming important assets in drug development portfolios. Patent analyses reveal growing interest in this chemical space, particularly for applications in precision medicine approaches.

Quality control and analytical characterization of 3-(cyclobutylmethoxy)-1-methyl-1,2-dihydropyrazin-2-one represent another area of active research. Advanced techniques such as HPLC-MS and NMR spectroscopy are being employed to ensure rigorous compound identification and purity assessment. These efforts are crucial for meeting the stringent requirements of regulatory agencies and maintaining the highest standards in pharmaceutical research.

Looking ahead, the potential applications of 2195816-08-9 extend beyond traditional pharmaceuticals. There is growing interest in exploring its utility in bioconjugation strategies and as a building block for more complex molecular architectures. These applications could prove valuable in emerging fields such as targeted drug delivery and theranostics, where multifunctional compounds are increasingly important.

As research on this compound progresses, it will be important to address key questions about its structure-activity relationships and potential for lead optimization. The scientific community is particularly interested in understanding how modifications to the cyclobutylmethoxy moiety or dihydropyrazinone core might enhance desired biological activities while minimizing off-target effects.

In conclusion, 3-(cyclobutylmethoxy)-1-methyl-1,2-dihydropyrazin-2-one represents an exciting area of investigation at the intersection of medicinal chemistry and drug discovery. Its unique structural features, combined with promising preliminary data, position it as a compound worthy of continued exploration. As research methodologies advance and our understanding of complex biological systems grows, this molecule may well contribute to the development of innovative therapeutic solutions for challenging medical conditions.